Cas no 743451-15-2 (4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile)

4-Chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile is a specialized organic compound featuring a benzodiazole core with a chloro-substituted butanenitrile moiety. Its unique structure, incorporating both electron-withdrawing and heterocyclic components, makes it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic derivatives. The compound’s reactivity is enhanced by the presence of the nitrile and carbonyl groups, facilitating further functionalization. Its stability under controlled conditions allows for precise modifications in pharmaceutical and agrochemical research. The structural complexity of this compound offers potential utility in the development of novel bioactive molecules, making it a subject of interest in advanced organic synthesis.

4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile structure

743451-15-2 structure

Product Name:4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile

CAS No:743451-15-2

MF:C₁₃H₁₂ClN₃O

MW:261.706881523132

CID:3106965

PubChem ID:2119242

Update Time:2025-06-06

4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

- <br>4-chloro-2-(1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutane nitrile
- 4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile
- SR-01000050541
- G38589
- CS-0221507
- 4-chloro-2-(1,3-dimethylbenzimidazol-2-ylidene)-3-oxobutanenitrile
- 743451-15-2
- EN300-09342
- AKOS030698794
- SR-01000050541-1
- Z56969357
- 4-chloro-2-(1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile
- Inchi： 1S/C13H12ClN3O/c1-16-10-5-3-4-6-11(10)17(2)13(16)9(8-15)12(18)7-14/h3-6H,7H2,1-2H3
- InChI Key： TXVLWCJETIWPJL-UHFFFAOYSA-N
- SMILES： ClCC(/C(/C#N)=C1\N(C)C2C=CC=CC=2N\1C)=O

Computed Properties

Exact Mass: 261.0668897Da
Monoisotopic Mass: 261.0668897Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 417
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 47.3Å²

4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-09342-0.05g	4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile	743451-15-2	95%	0.05g	$46.0	2023-10-28
Enamine	EN300-09342-0.1g	4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile	743451-15-2	95%	0.1g	$73.0	2023-10-28
Enamine	EN300-09342-0.25g	4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile	743451-15-2	95%	0.25g	$105.0	2023-10-28
Enamine	EN300-09342-0.5g	4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile	743451-15-2	95%	0.5g	$197.0	2023-10-28
Enamine	EN300-09342-1.0g	4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile	743451-15-2	95%	1g	$284.0	2023-04-29
Enamine	EN300-09342-2.5g	4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile	743451-15-2	95%	2.5g	$558.0	2023-10-28
Enamine	EN300-09342-5.0g	4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile	743451-15-2	95%	5g	$825.0	2023-04-29
Enamine	EN300-09342-10.0g	4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile	743451-15-2	95%	10g	$1224.0	2023-04-29
Enamine	EN300-09342-1g	4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile	743451-15-2	95%	1g	$284.0	2023-10-28
Enamine	EN300-09342-5g	4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile	743451-15-2	95%	5g	$825.0	2023-10-28